Cas no 1248724-72-2 (2-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-N-ethylacetamide)

• Product Name: 2-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-N-ethylacetamide
• CAS No: 1248724-72-2
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5855159
• PubChem ID: 62101961
• Update Time: 2025-10-19

2-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-N-ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridineacetamide, 3-amino-N-ethyl-2-oxo-
• 2-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-N-ethylacetamide
• 1248724-72-2
• EN300-1106704
• AKOS011381404

• Inchi： 1S/C9H13N3O2/c1-2-11-8(13)6-12-5-3-4-7(10)9(12)14/h3-5H,2,6,10H2,1H3,(H,11,13)
• InChI Key： WNFDBRXVFHQNDD-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(NCC)=O)C=CC=C1N

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.199±0.06 g/cm3(Predicted)
• Boiling Point: 492.2±45.0 °C(Predicted)
• pka: 15.15±0.46(Predicted)

Additional information on 2-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-N-ethylacetamide

Introduction to 2-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-N-ethylacetamide (CAS No. 1248724-72-2)

2-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-N-ethylacetamide (CAS No. 1248724-72-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as AEAP, is characterized by its unique structural features and potential therapeutic applications. The compound is a derivative of pyridine, a heterocyclic aromatic compound, and contains an amide and an amino group, which contribute to its biological activity.

The chemical structure of AEAP consists of a pyridine ring with an amino group at the 3-position and a ketone group at the 2-position. The acetamide moiety is attached to the nitrogen atom of the amino group, forming a complex structure that exhibits specific interactions with biological targets. This structural complexity allows AEAP to interact with various receptors and enzymes, making it a promising candidate for drug development.

Recent studies have explored the pharmacological properties of AEAP, revealing its potential as a therapeutic agent in several disease models. One of the key areas of interest is its anti-inflammatory activity. In vitro studies have shown that AEAP can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in the pathogenesis of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, AEAP has demonstrated neuroprotective properties. Research conducted on animal models has indicated that AEAP can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the modulation of oxidative stress and the inhibition of apoptosis in neuronal cells.

The pharmacokinetic profile of AEAP has also been studied extensively. Preclinical data suggest that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with significant concentrations observed in target tissues such as the brain and liver.

Safety studies have shown that AEAP is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects. Current research efforts are focused on optimizing the formulation and delivery methods to enhance its therapeutic potential.

The potential applications of AEAP extend beyond inflammation and neurodegeneration. Recent studies have explored its antiviral properties, particularly against RNA viruses such as influenza and coronaviruses. In vitro experiments have demonstrated that AEAP can inhibit viral replication by interfering with key viral enzymes, suggesting its potential as an antiviral agent.

In conclusion, 2-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-N-ethylacetamide (CAS No. 1248724-72-2) is a multifaceted compound with promising therapeutic potential. Its unique chemical structure and diverse pharmacological activities make it an attractive candidate for further research and development in various medical fields. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications, paving the way for new treatment options for a range of diseases.